Cas no 3427-30-3 (2-chloro-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide)

• Product Name: 2-chloro-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide
• CAS No: 3427-30-3
• MF: C₁₀H₉ClN₂O₂S
• MW: 256.708659887314
• MDL: MFCD00452840
• CID: 295677
• PubChem ID: 919029
• Update Time: 2025-04-19

2-chloro-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-(6-methoxybenzo[d]thiazol-2-yl)acetamide
• 2-chloro-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide
• 2-CHLORO-N-(6-METHOXY-BENZOTHIAZOL-2-YL)-ACETAMIDE
• Acetamide,2-chloro-N-(6-methoxy-2-benzothiazolyl)-
• 2-Chloroacetylamino-6-methoxy-benzothiazole
• 6-Methoxy-2-chloroacetylamino-benzothiazole
• SCHEMBL20543332
• DTXSID60358837
• 3427-30-3
• A875039
• 2-Chloro-N-(6-methoxy-2-benzothiazolyl)-acetamide
• FT-0677789
• EN300-01812
• Z203045206
• AKOS000103935
• BB 0217412
• MFCD00452840
• ALBB-019076
• Acetamide, 2-chloro-N-(6-methoxy-2-benzothiazolyl)-
• G41561
• STK033300

• MDL： MFCD00452840
• Inchi： 1S/C10H9ClN2O2S/c1-15-6-2-3-7-8(4-6)16-10(12-7)13-9(14)5-11/h2-4H,5H2,1H3,(H,12,13,14)
• InChI Key： OYGSDMFSKFBVOM-UHFFFAOYSA-N
• SMILES： ClCC(NC1=NC2C=CC(=CC=2S1)OC)=O

Computed Properties

• Exact Mass: 256.00700
• Monoisotopic Mass: 256.0073264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 79.5Ų

Experimental Properties

• Density: 1.469
• Refractive Index: 1.684
• PSA: 79.46000
• LogP: 2.55520

2-chloro-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT